Cas no 78926-01-9 (Ethyl 2-(4-methylphenyl)propanoate)

• Product Name: Ethyl 2-(4-methylphenyl)propanoate
• CAS No: 78926-01-9
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 2678987
• PubChem ID: 11070524
• Update Time: 2024-10-27

Ethyl 2-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-methylphenyl)propanoate
• ethyl 2-(p-tolyl)propanoate
• Ethyl 2-p-Tolylpropionate
• 2-p-tolyl-propionic acid ethyl ester
• 2-(p-tolyl)-propionic acid ethyl ester
• 2-(4-Methylphenyl)propanoic acid ethyl ester
• Benzeneacetic acid, alpha,4-dimethyl-, ethyl ester
• starbld0012051
• DB-171068
• YOMWWINHWVYWKU-UHFFFAOYSA-N
• 78926-01-9
• SCHEMBL3279844
• Ethyl 2-(4-methylphenyl)propanoate

• Inchi： 1S/C12H16O2/c1-4-14-12(13)10(3)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• InChI Key： YOMWWINHWVYWKU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3